molecular formula C14H14O2S2 B8311721 4-(4-(Isopropylthio)phenyl)thiophene-2-carboxylic acid

4-(4-(Isopropylthio)phenyl)thiophene-2-carboxylic acid

Cat. No.: B8311721
M. Wt: 278.4 g/mol
InChI Key: CEFIOPIKETUEEO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-(4-(Isopropylthio)phenyl)thiophene-2-carboxylic acid is a useful research compound. Its molecular formula is C14H14O2S2 and its molecular weight is 278.4 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C14H14O2S2

Molecular Weight

278.4 g/mol

IUPAC Name

4-(4-propan-2-ylsulfanylphenyl)thiophene-2-carboxylic acid

InChI

InChI=1S/C14H14O2S2/c1-9(2)18-12-5-3-10(4-6-12)11-7-13(14(15)16)17-8-11/h3-9H,1-2H3,(H,15,16)

InChI Key

CEFIOPIKETUEEO-UHFFFAOYSA-N

Canonical SMILES

CC(C)SC1=CC=C(C=C1)C2=CSC(=C2)C(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of commercially available 4-(isopropylthio)phenylboronic acid (735 mg, 3.75 mmol), 4-bromothiophene-2-carboxylic acid (776 mg, 3.75 mmol), Bis(triphenylphosphine)palladium (II) chloride (131 mg, 0.188 mmol), acetonitrile (7.5 mL) and aqueous sodium carbonate (1M, 7.5 mL) was heated to 150° C. by microwave irradiation (Biotage Intiator™ Sixty, 0-300 W, pre-stirring 2 minutes) for 5 minutes under an argon atmosphere. The reaction mixture was cooled to ambient temperature, diluted with water (75 mL), and extracted with EtOAc (2×50 mL). The aqueous layer obtained was then acidified with aqueous HCl (3.0M) to pH 2 and extracted with EtOAc (2×50 mL). The combined organic layers were dried over sodium sulfate, filtrated and concentrated to afford compound 73 (990 mg) which was used in next step without further purification.
Quantity
735 mg
Type
reactant
Reaction Step One
Quantity
776 mg
Type
reactant
Reaction Step One
Quantity
7.5 mL
Type
reactant
Reaction Step One
Name
Bis(triphenylphosphine)palladium (II) chloride
Quantity
131 mg
Type
catalyst
Reaction Step One
Quantity
7.5 mL
Type
solvent
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
Quantity
75 mL
Type
solvent
Reaction Step Three

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